N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O3S/c18-17(19,20)15-6-3-10(8-21-15)16(24)22-9-11(23)12-4-5-13(25-12)14-2-1-7-26-14/h1-8,11,23H,9H2,(H,22,24)
• InChI Key: ADDYAVYOSIIGPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(O2)C(CNC(=O)C3=CN=C(C=C3)C(F)(F)F)O
• Molecular Formula: C17H13F3N2O3S
• Molecular Weight: 382.4 g/mol

Description

“N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide” is a complex organic compound. It contains several functional groups and heterocyclic rings, including a thiophene ring, a furan ring, and a pyridine ring. These types of compounds are often used in pharmaceuticals and materials science due to their unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiophene and furan rings, for example, would contribute to the compound’s aromaticity, while the carboxamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the thiophene ring can participate in electrophilic aromatic substitution, while the carboxamide group can undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the carboxamide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a drug, it might interact with biological receptors or enzymes. Unfortunately, without specific studies on this compound, it’s difficult to predict its exact mechanism of action.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. Given its complex structure, it could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.